Cas no 1333623-93-0 (N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide)

• Product Name: N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide
• CAS No: 1333623-93-0
• MF: C₁₄H₁₈ClN₃O₃
• MW: 311.764022350311
• CID: 5681076
• PubChem ID: 53595202
• Update Time: 2025-05-20

N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590738
• Z1171854817
• AKOS033132659
• N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide
• 1333623-93-0
• 5-chloro-6-propan-2-yloxy-N-[2-(prop-2-enoylamino)ethyl]pyridine-3-carboxamide

• Inchi： 1S/C14H18ClN3O3/c1-4-12(19)16-5-6-17-13(20)10-7-11(15)14(18-8-10)21-9(2)3/h4,7-9H,1,5-6H2,2-3H3,(H,16,19)(H,17,20)
• InChI Key： URJYNMWXGGQNGV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1OC(C)C)C(NCCNC(C=C)=O)=O

Computed Properties

• Exact Mass: 311.104
• Monoisotopic Mass: 311.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2
• XLogP3: 1.8

Additional information on N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide

Introduction to N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide and Its Significance in Modern Chemical Biology

N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide, a compound with the CAS number 1333623-93-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its pyridine core and amide functionalities, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The compound's unique chemical profile, which includes a 5-chloro-6-(propan-2-yloxy)pyridin-3-yl substituent, makes it a promising candidate for further exploration in various biological pathways.

The synthesis and characterization of N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide have been subjects of intense study in recent years. Researchers have been particularly interested in its ability to interact with biological targets, such as enzymes and receptors, which are critical for modulating cellular processes. The presence of the formamido group in the molecule suggests potential roles in hydrogen bonding and molecular recognition, making it an attractive scaffold for designing novel bioactive compounds.

In the context of current research, N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The compound's structural features, including the chloro and alkoxy substituents on the pyridine ring, provide a versatile platform for further chemical modifications. These modifications can be tailored to enhance specific biological activities, such as inhibitory effects on certain enzymes or receptors.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their broad spectrum of biological activities. The 5-chloro-6-(propan-2-yloxy)pyridin-3-yl moiety, in particular, has shown promise in several preclinical studies as a key pharmacophore for developing drugs targeting neurological disorders, inflammation, and cancer. The ability of this compound to modulate signaling pathways associated with these diseases makes it a valuable asset in the pharmaceutical arsenal.

The amide functionality in N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide also contributes to its versatility. Amides are well-known for their role as bioisosteres, allowing for the replacement of other functional groups while maintaining or even enhancing biological activity. This property is particularly useful in drug design, where subtle structural changes can significantly impact efficacy and selectivity.

From a synthetic chemistry perspective, the preparation of N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide involves multiple steps that showcase advanced organic transformations. The introduction of the formamido group requires precise control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of the pyridine ring with chloro and alkoxy groups necessitates careful selection of reagents and catalysts to avoid unwanted side reactions.

The compound's potential applications extend beyond traditional drug development. It has been explored as a tool compound in biochemical assays, where its interactions with biological targets can provide insights into mechanisms of disease and drug action. Furthermore, its structural complexity makes it an excellent candidate for computational studies aimed at understanding molecular recognition processes at an atomic level.

In conclusion, N-(2-{[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]formamido}ethyl)prop-2-enamide (CAS number 1333623-93-0) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, including the 5-chloro-6-(propan-2-yloxy)pyridin-3-yl substituent and amide functionality, make it a valuable scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies.